Cas no 887896-58-4 (1-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-ethylthiourea)

• Product Name: 1-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-ethylthiourea
• CAS No: 887896-58-4
• MF: C₁₆H₂₁N₃OS
• MW: 303.4224421978
• CID: 5933083
• PubChem ID: 7136970
• Update Time: 2025-10-29

1-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-ethylthiourea
• 1-(2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-ethylthiourea
• Thiourea, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-N'-ethyl-
• F0667-0155
• 887896-58-4
• AB00671794-01
• AKOS024594636
• 1-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-ethylthiourea

• Inchi： 1S/C16H21N3OS/c1-4-17-16(21)18-8-7-13-9-12-6-5-10(2)11(3)14(12)19-15(13)20/h5-6,9H,4,7-8H2,1-3H3,(H,19,20)(H2,17,18,21)
• InChI Key： CCNODMPJZPUGTJ-UHFFFAOYSA-N
• SMILES： N(CCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)C(NCC)=S

Computed Properties

• Exact Mass: 303.14053348g/mol
• Monoisotopic Mass: 303.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• pka: 11.60±0.70(Predicted)

Additional information on 1-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-ethylthiourea

1-2-(7,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-3-Ethylthiourea (CAS No. 887896-58-4)

1-2-(7,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-3-Ethylthiourea, also known by its CAS registry number 887896-58-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thioureas, which are well-known for their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a quinoline derivative fused with a thiourea moiety, making it a unique candidate for exploring novel biological activities and chemical reactivity.

The molecular structure of 1-2-(7,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-3-Ethylthiourea consists of a quinoline ring system with substituents at positions 7 and 8, which are methyl groups. The quinoline core is further connected to a thiourea group via an ethyl linker. This arrangement creates a molecule with potential for hydrogen bonding, aromatic interactions, and other non-covalent interactions, all of which are critical for its biological activity.

Recent studies have highlighted the importance of quinoline-based compounds in the development of new drugs targeting various diseases. For instance, quinoline derivatives have shown promise as anti-inflammatory agents, antioxidants, and even as potential anticancer drugs. The integration of a thiourea group into this structure adds another layer of complexity and functionality. Thioureas are known for their ability to act as ligands in metalloenzyme inhibition and as scaffolds for designing bioactive molecules.

In terms of synthesis, the preparation of 1-2-(7,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-3-Ethylthiourea involves multi-step organic reactions. These typically include the formation of the quinoline skeleton followed by functionalization with the thiourea moiety. The synthesis process requires careful optimization to ensure high yield and purity of the final product.

The pharmacological evaluation of this compound has revealed interesting properties. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes. Additionally, preliminary studies suggest that it may exhibit cytotoxic effects against cancer cell lines, making it a potential lead compound for anticancer drug development.

From an environmental standpoint, understanding the fate and transport of such compounds in natural systems is crucial. Research into the degradation pathways and bioaccumulation potential of CAS No 887896-58-4 is ongoing. These studies are essential for assessing its environmental impact and ensuring safe handling practices in industrial settings.

In conclusion, 1-2-(7,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-3-Ethylthiourea) represents a promising compound with diverse applications in both academic research and industrial development. Its unique structure and potential biological activities make it a valuable subject for further investigation across multiple disciplines.